![molecular formula C25H20N2O5 B3926737 N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-4-methoxybenzamide](/img/structure/B3926737.png)
N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-4-methoxybenzamide
Overview
Description
N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-4-methoxybenzamide, also known as HNMPA-(AM)_3, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a small molecule inhibitor that has been shown to selectively bind to a specific protein target, making it a valuable tool for studying various biological processes.
Mechanism of Action
The mechanism of action of N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-4-methoxybenzamide(AM)_3 involves the selective binding of the compound to a specific protein target. This binding inhibits the interaction of the target protein with other proteins, leading to a disruption of various biological processes.
Biochemical and Physiological Effects:
This compound(AM)_3 has been shown to have various biochemical and physiological effects. One of the most significant effects of this compound is its ability to inhibit protein-protein interactions. This inhibition can lead to the disruption of various biological processes, including signal transduction, gene expression, and protein folding.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-4-methoxybenzamide(AM)_3 in lab experiments is its ability to selectively bind to a specific protein target. This selectivity makes it a valuable tool for studying protein-protein interactions in vitro. However, one of the limitations of using this compound is its potential toxicity. This compound(AM)_3 has been shown to be toxic to certain cell types, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-4-methoxybenzamide(AM)_3 in scientific research. One potential direction is the development of new compounds that can selectively bind to different protein targets. Another potential direction is the use of this compound(AM)_3 in the development of new drugs for the treatment of various diseases. Additionally, further research is needed to better understand the potential toxicity of this compound and to develop strategies for minimizing its toxicity in lab experiments.
Scientific Research Applications
N-[(2-hydroxy-1-naphthyl)(3-nitrophenyl)methyl]-4-methoxybenzamide(AM)_3 has been widely used in scientific research as a tool for studying various biological processes. One of the most significant applications of this compound is in the study of protein-protein interactions. This compound(AM)_3 has been shown to selectively bind to a specific protein target, making it a valuable tool for studying protein-protein interactions in vitro.
properties
IUPAC Name |
N-[(2-hydroxynaphthalen-1-yl)-(3-nitrophenyl)methyl]-4-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O5/c1-32-20-12-9-17(10-13-20)25(29)26-24(18-6-4-7-19(15-18)27(30)31)23-21-8-3-2-5-16(21)11-14-22(23)28/h2-15,24,28H,1H3,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPODPTVQPUEVBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC(C2=CC(=CC=C2)[N+](=O)[O-])C3=C(C=CC4=CC=CC=C43)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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